Cas no 51974-40-4 (2,3,7-Tribromodibenzo-p-dioxin)
51974-40-4 structure
Product Name:2,3,7-Tribromodibenzo-p-dioxin
CAS No:51974-40-4
MF:C12H5Br3O2
MW:420.87890124321
CID:375908
PubChem ID:108120
Update Time:2025-04-19
2,3,7-Tribromodibenzo-p-dioxin Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-
- 2,3,7-tribromobenzo-4-dioxin
- 2,3,7-Tribromodibenzo-p-dioxin
- Dibenzo(b,e)(1,4)dioxin, 2,3,7-tribromo-
- 51974-40-4
- NS00120581
- 2,3,7-Tbdd
- BYNRLLTUMJGOGR-UHFFFAOYSA-N
- 2,3,7-Tribromo-dibenzo[1,4]dioxine
- BDBM50408356
- CHEMBL136453
- 2,3,7-Tribromobenzo-p-dioxin
- DTXSID50904160
- Dibenzodioxin, 2,3,7-tribromo-
-
- Inchi: 1S/C12H5Br3O2/c13-6-1-2-9-10(3-6)17-12-5-8(15)7(14)4-11(12)16-9/h1-5H
- InChI Key: BYNRLLTUMJGOGR-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)OC1C=C(C=CC=1O2)Br)Br
Computed Properties
- Exact Mass: 417.78385
- Monoisotopic Mass: 417.78397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
2,3,7-Tribromodibenzo-p-dioxin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T773345-1mg |
2,3,7-Tribromodibenzo-p-dioxin |
51974-40-4 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | T773345-10mg |
2,3,7-Tribromodibenzo-p-dioxin |
51974-40-4 | 10mg |
$1642.00 | 2023-05-17 |
2,3,7-Tribromodibenzo-p-dioxin Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
51974-40-4 (2,3,7-Tribromodibenzo-p-dioxin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk